5-methoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2,4-dimethylbenzenesulfonamide

• IUPAC Name: 5-methoxy-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H24N4O4S/c1-13-10-14(2)19(11-18(13)28-4)30(26,27)25-17-8-6-16(7-9-17)24-20-12-21(29-5)23-15(3)22-20/h6-12,25H,1-5H3,(H,22,23,24)
• InChI Key: MOLGQQOCESAISX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)NC2=CC=C(C=C2)NC3=CC(=NC(=N3)C)OC)C
• Molecular Formula: C21H24N4O4S
• Molecular Weight: 428.5 g/mol

Description

5-methoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H24N4O4S and its molecular weight is 428.51. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Photophysical Applications

• Photodynamic Therapy : Benzenesulfonamide derivatives substituted with zinc(II) phthalocyanine, characterized by high singlet oxygen quantum yield, exhibit promising applications in photodynamic therapy for cancer treatment. These compounds demonstrate significant potential as Type II photosensitizers due to their excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for effective photodynamic cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antiviral and Antiretroviral Activities

• Antiviral Activity : Certain pyrimidine derivatives have been explored for their antiviral properties, specifically against retroviruses. 5-Substituted 2,4-diaminopyrimidine derivatives, for instance, have shown marked inhibitory effects on retrovirus replication in cell culture, highlighting the potential of pyrimidine structures in antiviral research (Hocková et al., 2003).

Antioxidant and Anti-Inflammatory Applications

• Synthesis and Evaluation of Novel Compounds : New series of sulfonamides derived from 4-methoxyphenethylamine have been synthesized and evaluated for their inhibitory effects on acetylcholinesterase and DPPH, showcasing their potential antioxidant and anti-inflammatory properties. This research contributes to the ongoing efforts to discover novel therapeutic agents for diseases like Alzheimer’s (Abbasi et al., 2018).

Cancer Therapy Innovations

• Tubulin Polymerization Inhibitors : Compounds with pyrimidine structures have been identified as potent inhibitors of tubulin polymerization, exhibiting significant anticancer activities. These findings suggest the potential of such molecules in the development of new cancer therapies (Liu et al., 2020).